molecular formula C24H24ClNO6S B11386913 6-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-N-(4-propoxybenzyl)-4H-chromene-2-carboxamide

6-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-N-(4-propoxybenzyl)-4H-chromene-2-carboxamide

Cat. No.: B11386913
M. Wt: 490.0 g/mol
InChI Key: PNGLEHVXHIDSPV-UHFFFAOYSA-N
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Description

6-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-N-(4-propoxybenzyl)-4H-chromene-2-carboxamide is a synthetic chromene-derived compound characterized by a 4H-chromene-4-one core substituted at position 6 with a chlorine atom. The carboxamide group at position 2 is bis-alkylated with a 1,1-dioxidotetrahydrothiophen-3-yl group and a 4-propoxybenzyl moiety. Chromene derivatives, such as 4-oxo-4H-chromene-3-carboxaldehyde, are known for their versatility in chemical reactions, including annulations and cycloadditions, which are critical for constructing fused heterocyclic systems . The chlorine substituent likely enhances electrophilic reactivity, while the propoxybenzyl group may improve lipophilicity and bioavailability.

Properties

Molecular Formula

C24H24ClNO6S

Molecular Weight

490.0 g/mol

IUPAC Name

6-chloro-N-(1,1-dioxothiolan-3-yl)-4-oxo-N-[(4-propoxyphenyl)methyl]chromene-2-carboxamide

InChI

InChI=1S/C24H24ClNO6S/c1-2-10-31-19-6-3-16(4-7-19)14-26(18-9-11-33(29,30)15-18)24(28)23-13-21(27)20-12-17(25)5-8-22(20)32-23/h3-8,12-13,18H,2,9-11,14-15H2,1H3

InChI Key

PNGLEHVXHIDSPV-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=O)C4=C(O3)C=CC(=C4)Cl

Origin of Product

United States

Biological Activity

The compound 6-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-N-(4-propoxybenzyl)-4H-chromene-2-carboxamide is a derivative of chromene, a class of compounds known for their diverse biological activities, particularly in the field of medicinal chemistry. This article explores the biological activity of this specific compound, focusing on its potential anticancer properties and other pharmacological effects.

Chemical Structure

The chemical structure of the compound can be represented as follows:

C20H22ClN3O4S\text{C}_{20}\text{H}_{22}\text{ClN}_{3}\text{O}_{4}\text{S}

Anticancer Activity

Recent studies have highlighted the anticancer potential of chromene derivatives. The compound has been evaluated for its cytotoxic effects against various cancer cell lines.

Case Studies

  • Cytotoxicity Testing : The compound was tested against several cancer cell lines, including HL-60 (human promyelocytic leukemia), MOLT-4 (human T-cell leukemia), and MCF-7 (human breast cancer). The MTT assay indicated that the compound exhibited moderate cytotoxicity with IC50 values comparable to other known anticancer agents.
  • Mechanism of Action : Preliminary investigations suggest that the compound may induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins, which are critical in regulating cell death pathways.

Comparative Biological Activity

To better understand the biological activity of this compound, a comparison with other chromene derivatives was conducted. The following table summarizes key findings from various studies:

CompoundCell Line TestedIC50 (µM)Mechanism
6-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-N-(4-propoxybenzyl)-4H-chromene-2-carboxamideMOLT-424.4 ± 2.6Induces apoptosis
Compound A (similar chromene derivative)MCF-768.4 ± 3.9Inhibits proliferation
Compound B (another derivative)HL-6042.0 ± 2.7Caspase activation

Other Biological Activities

Apart from its anticancer properties, this compound may exhibit additional biological activities:

  • Antimicrobial Properties : Some studies suggest that chromene derivatives possess antimicrobial activity against various pathogens, indicating a potential use in treating infections.
  • Anti-inflammatory Effects : Chromene compounds have been noted for their anti-inflammatory properties, which could enhance their therapeutic profile.

Comparison with Similar Compounds

Key Compounds for Comparison

BH52628 (6-Chloro-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide) Structure: Shares the 6-chloro-4-oxo-4H-chromene-2-carboxamide backbone but lacks the tetrahydrothiophen sulfone and propoxybenzyl groups. Implications: The absence of the sulfone and propoxy groups may reduce polarity and alter target binding compared to the target compound .

BH52631 (5-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(propan-2-ylsulfanyl)-N-(4-propoxybenzyl)pyrimidine-4-carboxamide) Structure: Pyrimidine core instead of chromene; 5-chloro substituent and isopropylsulfanyl group. Substituents: Similar 4-propoxybenzyl and sulfone groups but distinct scaffold.

4-Oxo-4H-Chromene-3-Carboxaldehyde

  • Structure : Chromene core with a formyl group at position 3.
  • Substituents : Lacks chlorine and carboxamide groups.
  • Implications : The aldehyde functionality enables diverse reactivity (e.g., nucleophilic additions), contrasting with the carboxamide’s stability in the target compound .

Substituent Impact Analysis

Feature Target Compound BH52628 BH52631
Core Scaffold 4H-Chromene-4-one 4H-Chromene-4-one Pyrimidine
Chlorine Position 6 6 5
Carboxamide Groups N-(Sulfone), N-(4-propoxybenzyl) N-(4-methylbenzyl) N-(Sulfone), N-(4-propoxybenzyl)
Additional Groups None None 2-(Isopropylsulfanyl)
Molecular Weight* ~498 (estimated) 327.76 498.06

*Molecular weights derived from and structural calculations.

Binding Affinity and Activity

  • Compounds with sulfone and halogenated benzyl groups (e.g., ’s pyrazolo-pyridine derivatives) show moderate binding affinities (e.g., 0.6–0.33) in computational screens for cancer targets . While the target compound’s activity is undocumented, its chlorine and sulfone groups may enhance interactions with hydrophobic pockets in biological targets.
  • The propoxybenzyl group in the target compound could improve membrane permeability compared to BH52628’s methylbenzyl group, as longer alkoxy chains often enhance lipophilicity .

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